Cas no 1379366-37-6 (S-3-Iodobenzyl ethanethioate)

S-3-Iodobenzyl ethanethioate is a specialized organosulfur compound featuring an iodobenzyl moiety linked to an ethanethioate group. This compound is primarily utilized in organic synthesis, particularly in the preparation of sulfur-containing intermediates for pharmaceuticals and agrochemicals. The presence of the iodine substituent enhances its reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling efficient derivatization. Its thioester functionality also offers versatility in acyl transfer reactions. The compound’s stability under standard storage conditions and well-defined reactivity profile make it a valuable reagent for researchers focused on constructing complex molecular architectures. Proper handling under inert conditions is recommended to preserve its integrity.

S-3-Iodobenzyl ethanethioate structure

Product Name:S-3-Iodobenzyl ethanethioate

CAS No:1379366-37-6

MF:C₉H₉IOS

MW:292.136633634567

MDL:MFCD20039869

CID:4936712

Update Time:2026-02-27

S-3-Iodobenzyl ethanethioate Chemical and Physical Properties

Names and Identifiers

- S-3-Iodobenzyl ethanethioate
- MDL： MFCD20039869
- Inchi： 1S/C9H9IOS/c1-7(11)12-6-8-3-2-4-9(10)5-8/h2-5H,6H2,1H3
- InChI Key： YUMJFQFULGRHSM-UHFFFAOYSA-N
- SMILES： IC1=CC=CC(=C1)CSC(C)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 161
XLogP3: 2.8
Topological Polar Surface Area: 42.4

S-3-Iodobenzyl ethanethioate Pricemore >>

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Alichem	A019141218-1g	S-3-iodobenzyl ethanethioate	1379366-37-6	95%	1g	637.29 USD	2021-06-16
Alichem	A019141218-5g	S-3-iodobenzyl ethanethioate	1379366-37-6	95%	5g	1,971.00 USD	2021-06-16
Ambeed	A272250-1g	S-3-Iodobenzyl ethanethioate	1379366-37-6	97%	1g	$1534.0	2025-02-26
abcr	AB459857-250 mg	S-3-Iodobenzyl ethanethioate	1379366-37-6		250mg	€499.10	2023-04-22
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abcr	AB459857-250mg	S-3-Iodobenzyl ethanethioate; .	1379366-37-6		250mg	€506.40	2025-02-14
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1PlusChem	1P00HVM3-250mg	S-3-Iodobenzyl ethanethioate	1379366-37-6	95%	250mg	$348.00	2024-06-21
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